Cas no 2137566-97-1 (methyl 2-amino-3-(4-methyl-1H-pyrazol-1-yl)propanoate dihydrochloride)

• Product Name: methyl 2-amino-3-(4-methyl-1H-pyrazol-1-yl)propanoate dihydrochloride
• CAS No: 2137566-97-1
• CID: 4639840
• PubChem ID: 132353737
• Update Time: 2025-06-13

methyl 2-amino-3-(4-methyl-1H-pyrazol-1-yl)propanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(4-methyl-1h-pyrazol-1-yl)propanoate dihydrochloride
• methyl 2-amino-3-(4-methyl-1H-pyrazol-1-yl)propanoate dihydrochloride

Additional information on methyl 2-amino-3-(4-methyl-1H-pyrazol-1-yl)propanoate dihydrochloride

Comprehensive Overview of Methyl 2-amino-3-(4-methyl-1H-pyrazol-1-yl)propanoate Dihydrochloride (CAS No. 2137566-97-1)

Methyl 2-amino-3-(4-methyl-1H-pyrazol-1-yl)propanoate dihydrochloride (CAS No. 2137566-97-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This pyrazole derivative is structurally characterized by a methyl ester group and a 4-methylpyrazole moiety, making it a valuable intermediate in drug discovery. Its unique amino acid ester backbone contributes to its versatility in peptide synthesis and enzyme inhibition studies, aligning with current trends in targeted therapy development.

Recent studies highlight the compound's potential in modulating protein-protein interactions (PPIs), a hot topic in cancer research and neurodegenerative disease therapeutics. Researchers are particularly interested in its hydrogen bonding capacity due to the pyrazole nitrogen atoms, which may influence kinase inhibition pathways. The dihydrochloride salt form enhances solubility, addressing a common challenge in bioavailability optimization – a frequent search term among medicinal chemists.

The synthetic route for methyl 2-amino-3-(4-methyl-1H-pyrazol-1-yl)propanoate typically involves N-alkylation of 4-methylpyrazole with a protected amino acid ester, followed by deprotection and salt formation. This process reflects the growing demand for green chemistry approaches, as evidenced by increasing searches for environmentally friendly synthesis methods. The compound's chirality (with the amino group creating a stereocenter) also makes it relevant to discussions about enantioselective catalysis in modern organic chemistry.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, techniques frequently queried by quality control specialists. Its UV absorption properties around 260-280 nm make it suitable for photophysical studies, connecting to emerging interest in fluorescent probes for cellular imaging. The dihydrochloride salt form provides improved stability for long-term storage, addressing common concerns about compound degradation in research settings.

In computational chemistry, 2137566-97-1 serves as a model structure for molecular docking simulations, particularly in studies of allosteric binding sites. This application aligns with the pharmaceutical industry's focus on structure-activity relationships (SAR), a trending topic in AI-driven drug design forums. The compound's moderate logP value (predicted around 0.5-1.2) makes it a subject of interest in ADMET prediction studies, frequently searched by pharmacokinetics researchers.

Safety data for methyl 2-amino-3-(4-methyl-1H-pyrazol-1-yl)propanoate dihydrochloride suggests standard laboratory handling precautions, with particular attention to its hygroscopic nature. Proper storage conditions (typically 2-8°C under inert atmosphere) are crucial, as indicated by numerous queries about compound storage best practices. The material safety data sheet (MSDS) emphasizes using personal protective equipment (PPE), reflecting broader workplace safety trends in chemical research.

Commercial availability of this compound has increased recently, with suppliers offering both research-grade and GMP-grade materials. This availability supports its growing use in high-throughput screening (HTS) platforms, a technology frequently discussed in drug discovery conferences. Pricing trends show seasonal fluctuations, with many researchers searching for bulk purchase discounts and custom synthesis options to support their projects.

Future research directions for CAS 2137566-97-1 may explore its potential in bioconjugation chemistry, particularly for creating targeted drug delivery systems. The compound's reactive amino group makes it suitable for linker chemistry in antibody-drug conjugates (ADCs), a rapidly growing field in oncology therapeutics. These applications correspond with increasing searches for next-generation biotherapeutics and precision medicine technologies.